Cas no 2680854-00-4 (benzyl N-[3-(hydroxymethyl)-2-methylphenyl]carbamate)

• Product Name: benzyl N-[3-(hydroxymethyl)-2-methylphenyl]carbamate
• CAS No: 2680854-00-4
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 6553660
• PubChem ID: 165915601
• Update Time: 2025-05-19

benzyl N-[3-(hydroxymethyl)-2-methylphenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-(hydroxymethyl)-2-methylphenyl]carbamate
• EN300-28283552
• 2680854-00-4

• Inchi： 1S/C16H17NO3/c1-12-14(10-18)8-5-9-15(12)17-16(19)20-11-13-6-3-2-4-7-13/h2-9,18H,10-11H2,1H3,(H,17,19)
• InChI Key： BMXFVEIGBCBPSQ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(CO)=C1C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 271.12084340g/mol
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-[3-(hydroxymethyl)-2-methylphenyl]carbamate

Research Update on Benzyl N-[3-(Hydroxymethyl)-2-Methylphenyl]carbamate (CAS: 2680854-00-4): Synthesis, Biological Activity, and Therapeutic Potential

Benzyl N-[3-(hydroxymethyl)-2-methylphenyl]carbamate (CAS: 2680854-00-4) is a synthetic carbamate derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, including a hydroxymethyl group and a benzyl carbamate moiety, has been investigated for its biological activities, particularly in the context of enzyme inhibition and antimicrobial properties. Recent studies have explored its synthesis, mechanism of action, and potential as a lead compound for drug development.

The synthesis of benzyl N-[3-(hydroxymethyl)-2-methylphenyl]carbamate typically involves the reaction of 3-(hydroxymethyl)-2-methylaniline with benzyl chloroformate in the presence of a base. Recent advancements in synthetic methodologies have focused on optimizing yield and purity, with some studies employing green chemistry approaches to minimize environmental impact. The compound's structural elucidation has been confirmed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), ensuring its chemical identity and purity for further biological evaluation.

In terms of biological activity, benzyl N-[3-(hydroxymethyl)-2-methylphenyl]carbamate has demonstrated promising results in preliminary screenings. One study highlighted its inhibitory effects on certain bacterial enzymes, suggesting potential as an antimicrobial agent. Another investigation explored its interaction with human enzymes involved in inflammatory pathways, indicating possible anti-inflammatory applications. These findings are particularly relevant given the growing need for novel antimicrobial and anti-inflammatory agents in the face of increasing drug resistance and chronic inflammatory diseases.

Recent research has also delved into the compound's mechanism of action at the molecular level. Computational docking studies have revealed that benzyl N-[3-(hydroxymethyl)-2-methylphenyl]carbamate can bind to specific active sites of target enzymes, disrupting their function. This binding affinity is attributed to the compound's ability to form hydrogen bonds and hydrophobic interactions with key amino acid residues in the enzyme's active site. Such insights are invaluable for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and selectivity.

Despite these promising findings, challenges remain in the development of benzyl N-[3-(hydroxymethyl)-2-methylphenyl]carbamate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on derivatization strategies to enhance the compound's pharmacokinetic properties while retaining its biological activity. For instance, modifications to the benzyl or hydroxymethyl groups have been explored to improve solubility and reduce off-target effects.

In conclusion, benzyl N-[3-(hydroxymethyl)-2-methylphenyl]carbamate (CAS: 2680854-00-4) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable lead compound for the development of novel antimicrobial and anti-inflammatory agents. Future research should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical studies to fully realize its therapeutic potential. The ongoing exploration of this compound underscores the importance of synthetic chemistry and molecular modeling in the discovery of new drugs.